Cas no 2145-14-4 (Pregna-1,4-diene-3,20-dione,6-fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-, sodium salt (1:2), (6a,11b,16a)-)

• Product Name: Pregna-1,4-diene-3,20-dione,6-fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-, sodium salt (1:2), (6a,11b,16a)-
• CAS No: 2145-14-4
• MF: C₂₂H₂₈FNa₂O₈P
• MW: 516.404633522034
• CID: 276133
• PubChem ID: 16509
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,6-fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-, sodium salt (1:2), (6a,11b,16a)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,6-fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-, sodium salt (1:2), (6a,11b,16a)-
• disodium (6alpha,11beta,16alpha)-6-fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl phosphate
• Pregna-1,4-diene-3,20-dione, 6-fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-, disodium salt, (6alpha,11beta,16alpha)-
• 41I31208JK
• Disodium 6-fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl phosphate
• UNII-41I31208JK
• PARAMETHASONE DISODIUM PHOSPHATE [WHO-DD]
• 2145-14-4
• PARAMETHASONE DISODIUM PHOSPHATE
• PREGNA-1,4-DIENE-3,20-DIONE, 6-FLUORO-11,17-DIHYDROXY-16-METHYL-21-(PHOSPHONOOXY)-, DISODIUM SALT, (6.ALPHA.,11.BETA.,16.ALPHA.)-
• EINECS 218-410-5
• DTXSID10944042
• Q27258439

• Inchi： 1S/C22H30FO8P.2Na/c1-11-6-14-13-8-16(23)15-7-12(24)4-5-20(15,2)19(13)17(25)9-21(14,3)22(11,27)18(26)10-31-32(28,29)30;;/h4-5,7,11,13-14,16-17,19,25,27H,6,8-10H2,1-3H3,(H2,28,29,30);;/q;2*+1/p-2/t11-,13+,14+,16+,17+,19-,20+,21+,22+;;/m1../s1
• InChI Key： MHQJKNHAJIVSPW-ZDKQYMEBSA-L
• SMILES： P(=O)([O-])([O-])OCC([C@]1([C@H](C)C[C@H]2[C@@H]3C[C@@H](C4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O)F)O)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 516.13012157g/mol
• Monoisotopic Mass: 516.13012157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 946
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147Ų